Cas no 1563651-10-4 (methyl (2E)-3-(1-methyl-1H-pyrazol-5-yl)prop-2-enoate)

Methyl (2E)-3-(1-methyl-1H-pyrazol-5-yl)prop-2-enoate is a versatile intermediate in organic synthesis, characterized by its α,β-unsaturated ester functionality conjugated with a 1-methyl-1H-pyrazole moiety. This compound is particularly valuable in the construction of heterocyclic frameworks and as a precursor in medicinal chemistry for the development of biologically active molecules. Its conjugated system enhances reactivity in Michael additions and cycloaddition reactions, while the ester group allows for further functionalization. The structural rigidity imparted by the pyrazole ring contributes to stability, making it suitable for applications requiring precise molecular architecture. Its synthetic utility is underscored by its compatibility with a range of reaction conditions.

methyl (2E)-3-(1-methyl-1H-pyrazol-5-yl)prop-2-enoate structure

1563651-10-4 structure

Product Name:methyl (2E)-3-(1-methyl-1H-pyrazol-5-yl)prop-2-enoate

CAS No:1563651-10-4

MF:C₈H₁₀N₂O₂

MW:166.177201747894

CID:4606283

PubChem ID:75487929

Update Time:2025-10-17

methyl (2E)-3-(1-methyl-1H-pyrazol-5-yl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

- MEthyl (2-methyl-2H-pyrazol-3-yl)acrylate
- methyl (E)-3-(2-methylpyrazol-3-yl)prop-2-enoate
- methyl (2E)-3-(1-methyl-1H-pyrazol-5-yl)prop-2-enoate
- Inchi： 1S/C8H10N2O2/c1-10-7(5-6-9-10)3-4-8(11)12-2/h3-6H,1-2H3/b4-3+
- InChI Key： AIPAJXJAHUANQO-ONEGZZNKSA-N
- SMILES： O(C)C(/C=C/C1=CC=NN1C)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 192
XLogP3: 0.5
Topological Polar Surface Area: 44.1

methyl (2E)-3-(1-methyl-1H-pyrazol-5-yl)prop-2-enoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	OR955588-1g	Methyl (E)-3-(2-methylpyrazol-3-yl)prop-2-enoate	1563651-10-4	95%	1g	£435.00	2025-02-21
Enamine	EN300-1455893-0.05g	methyl (2E)-3-(1-methyl-1H-pyrazol-5-yl)prop-2-enoate	1563651-10-4		0.05g	$707.0	2023-06-06
Enamine	EN300-1455893-0.1g	methyl (2E)-3-(1-methyl-1H-pyrazol-5-yl)prop-2-enoate	1563651-10-4		0.1g	$741.0	2023-06-06
Enamine	EN300-1455893-0.25g	methyl (2E)-3-(1-methyl-1H-pyrazol-5-yl)prop-2-enoate	1563651-10-4		0.25g	$774.0	2023-06-06
Enamine	EN300-1455893-0.5g	methyl (2E)-3-(1-methyl-1H-pyrazol-5-yl)prop-2-enoate	1563651-10-4		0.5g	$809.0	2023-06-06
Enamine	EN300-1455893-1.0g	methyl (2E)-3-(1-methyl-1H-pyrazol-5-yl)prop-2-enoate	1563651-10-4		1g	$842.0	2023-06-06
Enamine	EN300-1455893-2.5g	methyl (2E)-3-(1-methyl-1H-pyrazol-5-yl)prop-2-enoate	1563651-10-4		2.5g	$1650.0	2023-06-06
Enamine	EN300-1455893-5.0g	methyl (2E)-3-(1-methyl-1H-pyrazol-5-yl)prop-2-enoate	1563651-10-4		5g	$2443.0	2023-06-06
Enamine	EN300-1455893-10.0g	methyl (2E)-3-(1-methyl-1H-pyrazol-5-yl)prop-2-enoate	1563651-10-4		10g	$3622.0	2023-06-06
Enamine	EN300-1455893-50mg	methyl (2E)-3-(1-methyl-1H-pyrazol-5-yl)prop-2-enoate	1563651-10-4		50mg	$707.0	2023-09-29